7-bromo-2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine

• CAS No.: 2308544-12-7
• Molecular Formula: C5H3BrClN5
• Molecular Weight: 248.5

Description

7-bromo-2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine is a chemical compound with the molecular formula C5H3BrClN5 and a molecular weight of 248.468 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-bromo-2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine typically involves the reaction of 7-bromo-4-chloroimidazo[2,1-f][1,2,4]triazine with ammonia or an amine under controlled conditions . The reaction is usually carried out in a solvent such as ethanol or methanol at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Additionally, purification steps like recrystallization or chromatography may be employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

7-bromo-2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine can undergo various chemical reactions, including:

Substitution Reactions: The bromine or chlorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides. These reactions are typically carried out in polar solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at elevated temperatures.

Oxidation and Reduction Reactions: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride can be used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield various amine derivatives, while oxidation reactions can produce oxidized forms of the compound.

Scientific Research Applications

7-bromo-2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the development of new materials or as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 7-bromo-2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 7-bromoimidazo[2,1-f][1,2,4]triazin-4-amine
• 2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine
• 7-bromo-4-chloroimidazo[2,1-f][1,2,4]triazine

Uniqueness

7-bromo-2-chloroimidazo[2,1-f][1,2,4]triazin-4-amine is unique due to the presence of both bromine and chlorine atoms, which can influence its reactivity and biological activity. This dual halogenation can provide distinct properties compared to similar compounds with only one halogen atom .